Cas no 2413878-07-4 (tert-butyl N-2-(3-cyanophenyl)-2-hydroxyethyl-N-methylcarbamate)

• Product Name: tert-butyl N-2-(3-cyanophenyl)-2-hydroxyethyl-N-methylcarbamate
• CAS No: 2413878-07-4
• MF: C₁₅H₂₀N₂O₃
• MW: 276.330904006958
• CID: 5675011
• PubChem ID: 165768893
• Update Time: 2025-06-12

tert-butyl N-2-(3-cyanophenyl)-2-hydroxyethyl-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2413878-07-4
• tert-butyl N-[2-(3-cyanophenyl)-2-hydroxyethyl]-N-methylcarbamate
• EN300-26665731
• tert-butyl N-2-(3-cyanophenyl)-2-hydroxyethyl-N-methylcarbamate

• Inchi： 1S/C15H20N2O3/c1-15(2,3)20-14(19)17(4)10-13(18)12-7-5-6-11(8-12)9-16/h5-8,13,18H,10H2,1-4H3
• InChI Key： YBUJDSPUAXHDCK-UHFFFAOYSA-N
• SMILES： O(C(N(C)CC(C1C=CC=C(C#N)C=1)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 276.14739250g/mol
• Monoisotopic Mass: 276.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 73.6Ų

Additional information on tert-butyl N-2-(3-cyanophenyl)-2-hydroxyethyl-N-methylcarbamate

Research Brief on tert-Butyl N-2-(3-Cyanophenyl)-2-Hydroxyethyl-N-Methylcarbamate (CAS: 2413878-07-4)

The compound tert-butyl N-2-(3-cyanophenyl)-2-hydroxyethyl-N-methylcarbamate (CAS: 2413878-07-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This carbamate derivative, characterized by its unique structural features, has been investigated for its potential applications in drug discovery and development. Recent studies have focused on its synthesis, pharmacological properties, and mechanistic insights, positioning it as a promising candidate for therapeutic interventions.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthetic pathways for tert-butyl N-2-(3-cyanophenyl)-2-hydroxyethyl-N-methylcarbamate, emphasizing its role as a key intermediate in the development of novel kinase inhibitors. The study highlighted the compound's stability under physiological conditions and its compatibility with various chemical modifications, making it a versatile building block for further derivatization. The researchers also reported its potential to modulate specific signaling pathways implicated in cancer and inflammatory diseases.

Another significant advancement was reported in a 2024 paper in Bioorganic & Medicinal Chemistry Letters, which investigated the compound's interaction with cytochrome P450 enzymes. The study revealed that tert-butyl N-2-(3-cyanophenyl)-2-hydroxyethyl-N-methylcarbamate exhibits a unique binding affinity to CYP3A4, a critical enzyme involved in drug metabolism. This finding has important implications for its use in combination therapies, where drug-drug interactions must be carefully managed to ensure efficacy and safety.

Further research has delved into the compound's potential as a neuroprotective agent. A preclinical study published in Neuropharmacology in early 2024 demonstrated that tert-butyl N-2-(3-cyanophenyl)-2-hydroxyethyl-N-methylcarbamate could attenuate oxidative stress and reduce neuronal apoptosis in models of neurodegenerative diseases. The study attributed these effects to the compound's ability to scavenge reactive oxygen species and enhance mitochondrial function, suggesting its utility in treating conditions such as Alzheimer's and Parkinson's diseases.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of tert-butyl N-2-(3-cyanophenyl)-2-hydroxyethyl-N-methylcarbamate. Recent efforts have focused on improving its bioavailability and reducing off-target effects through structural modifications and formulation strategies. For instance, a 2023 study in Molecular Pharmaceutics explored the use of nanoparticle-based delivery systems to enhance the compound's solubility and tissue penetration.

In conclusion, tert-butyl N-2-(3-cyanophenyl)-2-hydroxyethyl-N-methylcarbamate (CAS: 2413878-07-4) represents a compelling area of research in chemical biology and drug development. Its multifaceted pharmacological profile and synthetic versatility make it a valuable tool for exploring new therapeutic avenues. Future studies should aim to validate its efficacy and safety in clinical settings, paving the way for its potential translation into novel treatments for a range of diseases.